Msop
Msop
Potent, selective group III metabotropic glutamate receptor antagonist. Selective inhibition for L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord (KD = 51 μM) compared to the (1S,3S)-ACPD-sensitive presynaptic mGlu (KD > 700 μM). No activity on postsynaptic mGlu receptors or ionotropic glutamate receptors on neonatal rat motoneurons. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
Selective group III metabotropic glutamate receptor antagonist. Displays an apparent KD of 51 μM for the L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord compared to > 700 μM for the (1S,3S)-ACPD-sensitive presynaptic mGlu in the same system. Has no activity on postsynaptic mGlu receptors or on ionotropic glutamate receptors on neonatal rat motoneurons.
Selective group III metabotropic glutamate receptor antagonist. Displays an apparent KD of 51 μM for the L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord compared to > 700 μM for the (1S,3S)-ACPD-sensitive presynaptic mGlu in the same system. Has no activity on postsynaptic mGlu receptors or on ionotropic glutamate receptors on neonatal rat motoneurons.
Brand Name:
Vulcanchem
CAS No.:
66515-29-5
VCID:
VC0004252
InChI:
InChI=1S/C4H10NO6P/c1-4(5,3(6)7)2-11-12(8,9)10/h2,5H2,1H3,(H,6,7)(H2,8,9,10)
SMILES:
CC(COP(=O)(O)O)(C(=O)O)N
Molecular Formula:
C4H10NO6P
Molecular Weight:
199.10 g/mol
Msop
CAS No.: 66515-29-5
Cat. No.: VC0004252
Molecular Formula: C4H10NO6P
Molecular Weight: 199.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Potent, selective group III metabotropic glutamate receptor antagonist. Selective inhibition for L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord (KD = 51 μM) compared to the (1S,3S)-ACPD-sensitive presynaptic mGlu (KD > 700 μM). No activity on postsynaptic mGlu receptors or ionotropic glutamate receptors on neonatal rat motoneurons. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration. Selective group III metabotropic glutamate receptor antagonist. Displays an apparent KD of 51 μM for the L-AP4-sensitive presynaptic mGluR on primary afferent terminals in spinal cord compared to > 700 μM for the (1S,3S)-ACPD-sensitive presynaptic mGlu in the same system. Has no activity on postsynaptic mGlu receptors or on ionotropic glutamate receptors on neonatal rat motoneurons. |
|---|---|
| CAS No. | 66515-29-5 |
| Molecular Formula | C4H10NO6P |
| Molecular Weight | 199.10 g/mol |
| IUPAC Name | 2-amino-2-methyl-3-phosphonooxypropanoic acid |
| Standard InChI | InChI=1S/C4H10NO6P/c1-4(5,3(6)7)2-11-12(8,9)10/h2,5H2,1H3,(H,6,7)(H2,8,9,10) |
| Standard InChI Key | GSFCOAGADOGIGE-UHFFFAOYSA-N |
| SMILES | CC(COP(=O)(O)O)(C(=O)O)N |
| Canonical SMILES | CC(COP(=O)(O)O)(C(=O)O)N |
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